Cas no 4127-53-1 (3-Methyl-2,1-benzoxazole)

3-Methyl-2,1-benzoxazole structure
3-Methyl-2,1-benzoxazole structure
Product Name:3-Methyl-2,1-benzoxazole
CAS No:4127-53-1
MF:C8H7NO
MW:133.147281885147
MDL:MFCD01208009
CID:926811
PubChem ID:264292
Update Time:2025-04-19

3-Methyl-2,1-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2,1-benzoxazole
    • 3-methyl-2,1-benzisoxazole
    • 3-Methyl-anthranil
    • 3-Methylanthranyl
    • 3-Methyl-benz[c]isoxazol
    • 3-methylbenzo[c]isoxazole
    • 3-methyl-benzo[c]isoxazole
    • AC1L6BKE
    • AC1Q4XL8
    • AR-1F4168
    • CTK4I4545
    • NSC99340
    • SureCN1423001
    • 2,1-Benzisoxazole, 3-methyl-
    • 3-methylanthranil
    • SY246355
    • SCHEMBL1423001
    • AC6101
    • MFCD01208009
    • NSC-99340
    • 4127-53-1
    • DTXSID10295026
    • DB-152048
    • A918470
    • anthranil, 3-methyl-
    • 3-Methyl-2,1-benzoxazole
    • MDL: MFCD01208009
    • Inchi: 1S/C8H7NO/c1-6-7-4-2-3-5-8(7)9-10-6/h2-5H,1H3
    • InChI Key: ZOQDGMRYMRFKRV-UHFFFAOYSA-N
    • SMILES: O1C(C)=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 133.05281
  • Monoisotopic Mass: 133.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2.1

Experimental Properties

  • PSA: 26.03
  • LogP: 2.13620

3-Methyl-2,1-benzoxazole Pricemore >>

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